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Introduction
cis-Epoxysuccinate hydrolase (CESH) is a class of epoxide hydrolases that catalyze the

stereospecific hydrolysis of cis-epoxysuccinate to produce either L-(+)- or D-(−)-tartaric acid.

[1][2] This enzymatic activity is of significant interest in industrial biotechnology for the

production of enantiomerically pure tartaric acid, a valuable chiral building block for the

synthesis of fine chemicals and pharmaceuticals.[2][3] The ability to accurately quantify CESH

activity is crucial for enzyme characterization, inhibitor screening in drug development, and

process optimization in industrial applications.

This application note provides a detailed, field-proven protocol for a reliable and accessible

spectrophotometric assay to determine the activity of CESH. The method is based on the

quantification of the tartaric acid produced, which, after a specific chemical reaction, yields a

colored product that can be measured using a standard spectrophotometer or microplate

reader.

Principle of the Assay
The CESH-catalyzed hydrolysis of cis-epoxysuccinate yields tartaric acid. The assay

described herein relies on the reaction of the produced tartaric acid with ammonium

metavanadate in an acidic environment. This reaction forms a colored complex, and the

intensity of the color, measured by absorbance at 480 nm, is directly proportional to the
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concentration of tartaric acid in the sample.[4] This allows for the quantitative determination of

CESH activity by relating the amount of product formed over a specific time period to the

amount of enzyme used.

Enzymatic Reaction and Assay Chemistry
The overall process can be visualized as a two-stage workflow: an enzymatic reaction followed

by a colorimetric detection step.
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Stage 1: Enzymatic Reaction

Stage 2: Colorimetric Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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